Cas no 815-77-0 (Isobutyroin)

Isobutyroin structure
Isobutyroin structure
Product Name:Isobutyroin
CAS No:815-77-0
MF:C8H16O2
MW:144.211442947388
MDL:MFCD00008920
CID:721820
PubChem ID:229406
Update Time:2025-04-19

Isobutyroin Chemical and Physical Properties

Names and Identifiers

    • 3-Hexanone,4-hydroxy-2,5-dimethyl-
    • Isobutyroin
    • 4-hydroxy-2,5-dimethylhexan-3-one
    • 2,5-Dimethyl-4-hydroxy-3-hexanone
    • 2,5-dimethyl-4-hydroxyhexan-3-one
    • 4-Hydroxy-2,5-dimethyl-3-hexanone
    • 4-Hydroxy-2,5-dimethyl-hexan-3-on
    • 4-hydroxy-2,5-dimethyl-hexan-3-one
    • Isopropyl-isobutyryl-carbinol
    • SMYRRYXXNJLYLY-UHFFFAOYSA
    • NSC23088
    • SMYRRYXXNJLYLY-UHFFFAOYSA-
    • SMYRRYXXNJLYLY-UHFFFAOYSA-N
    • 4-Hydroxy-2,5-dimethyl-3-hexanone #
    • 2,5-Dimethyl-4-hydroxyhexane-3-one;4-Hydroxy-2,5-dimethyl-3-hexanone
    • FT-0699022
    • SB84377
    • DTXSID30281800
    • CS-0326356
    • AKOS006282835
    • 815-77-0
    • SCHEMBL107645
    • AS-40060
    • InChI=1/C8H16O2/c1-5(2)7(9)8(10)6(3)4/h5-7,9H,1-4H3
    • NSC-23088
    • MFCD00008920
    • 2,5-Dimethyl-4-hydroxyhexan-3-one; 2,5-Dimethylhexan-3-ol-4-one; 4-Hydroxy-2,5-dimethyl-3-hexanone; NSC 23088
    • MDL: MFCD00008920
    • Inchi: 1S/C8H16O2/c1-5(2)7(9)8(10)6(3)4/h5-7,9H,1-4H3
    • InChI Key: SMYRRYXXNJLYLY-UHFFFAOYSA-N
    • SMILES: OC(C(C(C)C)=O)C(C)C

Computed Properties

  • Exact Mass: 144.11500
  • Monoisotopic Mass: 144.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 1.7

Experimental Properties

  • PSA: 37.30000
  • LogP: 1.22840

Isobutyroin Pricemore >>

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Isobutyroin Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 3-Benzyl-5-(2-hydroxyethyl)-4-methylthiazolium chloride Solvents: Ethanol ;  16 h, 300 MPa, 80 °C
Reference
Effect of pressure on Stetter reactions: synthesis of hindered aliphatic acyloins and γ-ketonitriles
Gacem, B.; Jenner, G., High Pressure Research, 2004, 24(2), 233-236

Isobutyroin Preparation Products

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